Cas no 941920-27-0 (N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide)

• Product name: N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide
• CAS No: 941920-27-0
• MF: C₂₁H₁₇ClN₄O₃
• MW: 408.837683439255
• CID: 5444011

N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
• N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide

• Inchi： 1S/C21H17ClN4O3/c1-29-19-8-7-15(11-16(19)22)23-20(27)13-25-9-10-26-18(21(25)28)12-17(24-26)14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,23,27)
• InChI Key： FWHCKBLPCRUKET-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)CN1C=CN2N=C(C3=CC=CC=C3)C=C2C1=O

Additional information on N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-5-yl}acetamide

N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide: A Comprehensive Overview

N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide (CAS No. 941920-27-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its pharmacological properties and therapeutic applications.

The chemical structure of N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide is composed of a pyrazolo[1,5-a]pyrazine core substituted with a phenyl group and an acetamide moiety attached to a chloromethoxyphenyl ring. This intricate arrangement of functional groups contributes to the compound's high degree of molecular complexity and its potential for diverse biological interactions.

Recent research has highlighted the significance of N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide in various therapeutic areas. One notable application is its potential as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxic activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are critical for cancer cell survival and proliferation.

In addition to its anticancer properties, N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory activity is thought to be mediated through the modulation of pro-inflammatory cytokines and the inhibition of nuclear factor-kappa B (NF-kB) activation.

The pharmacokinetic profile of N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}acetamide has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed following oral administration and demonstrates good plasma stability. These characteristics make it a promising candidate for further development as an orally available therapeutic agent.

To further understand the biological activities and mechanisms of action of N-(3-chloro-4-methoxyphenyl)-2-{4-oxyo--2--phenyl--4H,-5H--pyrazolo[1,-a]-pyrazin--5--yl}acetamide, several in vitro and in vivo studies have been conducted. These studies have utilized a combination of biochemical assays, cell-based assays, and animal models to evaluate the compound's efficacy and safety. The results have consistently shown that this compound possesses significant therapeutic potential with minimal toxicity.

In conclusion, N-(3-chloro--methoxyphenyl)--{--oxo---phenyl---pyrazolo[,]-pyrazin--}-acetamide (CAS No. 941920--0) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research continues to explore the full spectrum of its biological activities and potential applications in medicine.